2-Bromo-4,6-difluoronitrobenzene
Overview
Description
“2-Bromo-4,6-difluoronitrobenzene” is an organic compound with the molecular formula C6H2BrF2NO2 . It is a solid at room temperature . The compound has a molecular weight of 237.99 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H2BrF2NO2/c7-4-1-3(8)2-5(9)6(4)10(11)12/h1-2H . This indicates the presence of bromine, fluorine, and nitro groups attached to a benzene ring.
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 237.99 . Unfortunately, other specific physical and chemical properties were not found in the retrieved data.
Scientific Research Applications
Chemical Reactions and Products
- 2-Bromo-4,6-difluoronitrobenzene participates in reactions leading to various chemical products. For instance, in the study of the high-temperature oxidation of 2-bromophenol, products like dibenzo-p-dioxin and 4,6-dibromodibenzofuran were observed (Evans & Dellinger, 2005). This highlights its role in forming complex chemical structures.
Synthesis of Related Compounds
- The synthesis of 1-bromo-2,4-dinitrobenzene, a related compound, from bromobenzene illustrates the potential of this compound in the synthesis of medicinal and pharmaceutical agents (Xuan et al., 2010). Such processes are crucial for developing new chemical entities in various fields.
Formation of Complex Organometallic Compounds
- In organometallic chemistry, compounds like bromo-2,4,6-triphenylbenzene have been used to form Grignard reagents and "inverse" sandwich complexes, indicating the potential for this compound in creating novel metal-organic frameworks and compounds (Krieck et al., 2009).
Applications in Organic Synthesis
- This compound can be used as a precursor in organic synthesis. For instance, 1,2-dibromobenzenes, which can be derived from similar compounds, are valuable in reactions forming benzynes, a key intermediate in many organic transformations (Diemer et al., 2011).
Environmental Impact Studies
- Research on the environmental impact of compounds like this compound includes studies on the formation of hazardous combustion byproducts, such as brominated dioxins, from the thermal degradation of brominated hydrocarbons (Evans & Dellinger, 2003). Understanding these processes is vital for assessing and mitigating environmental risks.
Development of New Battery Technologies
- Compounds like 4-bromo-2-fluoromethoxybenzene, which are structurally related to this compound, have been used as bi-functional electrolyte additives in lithium-ion batteries, showcasing potential applications in advanced energy storage technologies (Zhang Qian-y, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that brominated compounds often interact with various biological targets, including proteins and enzymes, influencing their function .
Mode of Action
Brominated compounds like this often undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function .
Biochemical Pathways
Brominated compounds can influence various biochemical pathways, depending on their specific targets and the nature of their interactions .
Result of Action
The compound’s reactions at the benzylic position could potentially lead to alterations in the function of its target molecules .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-4,6-difluoronitrobenzene. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s reactivity and its interactions with its targets .
Properties
IUPAC Name |
1-bromo-3,5-difluoro-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrF2NO2/c7-4-1-3(8)2-5(9)6(4)10(11)12/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIDAMEPMZLNCNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)[N+](=O)[O-])Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80660585 |
Source
|
| Record name | 1-Bromo-3,5-difluoro-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80660585 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
884494-38-6 |
Source
|
| Record name | 1-Bromo-3,5-difluoro-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80660585 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-4,6-difluoronitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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